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Compound of Interest

Compound Name: Ethyl(3-methoxypropyl)amine

CAS No.: 58203-02-4

Cat. No.: B8783761

Get Quote

Technical Identification & Hazard Profile
Chemical Name:

-Ethyl-3-methoxypropan-1-amine CAS: 5051-62-7 Synonyms:

-Ethyl-3-methoxypropylamine; 3-Methoxy-

-ethylpropylamine

Effective disposal requires understanding the chemical's dual-hazard nature.[1] It behaves as

both a flammable solvent and a corrosive base.
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Property Value (Approx.) Operational Implication

Flash Point ~32–40 °C (Est.)*

Flammable (Class 3). Requires

grounding during transfer.

Classified as RCRA D001.

pH (10% aq.) > 11.5

Corrosive (Class 8). Causes

severe skin burns/eye

damage. Classified as RCRA

D002.

Reactivity High

Incompatible with acids &

oxidizers. Exothermic reaction

risk.

Physical State Clear Liquid Volatile organic amine odor.

*Note: While specific flash point data for the N-ethyl derivative is limited, it shares the

flammability profile of its homologue, 3-Methoxypropylamine (Flash Point 32°C). Treat as

Flammable Liquid Category 3.[2][3][4]

Core Directive: The "Do Not" Protocol
Before initiating disposal, strict adherence to these exclusions is mandatory to prevent

immediate injury or infrastructure damage.

NO Drain Disposal: Never flush amines down the sink. They are toxic to aquatic life and can

damage plumbing seals due to high alkalinity.

NO In-Lab Neutralization: Do not attempt to neutralize this waste with concentrated acids

(e.g., HCl, H₂SO₄) to "make it safe." The acid-base reaction is highly exothermic and can

cause splattering, fume generation, or container failure.

NO Metal Containers: Avoid storing this waste in aluminum or zinc-galvanized containers.

Amines can corrode these metals and generate flammable hydrogen gas.
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Proper segregation is the first step in the disposal workflow. Use the logic flow below to

determine the correct waste stream.

Waste Generation Is the waste >95% 
Ethyl(3-methoxypropyl)amine?

Is it a reaction mixture?No
Stream A: 

Flammable/Corrosive 
(D001, D002)Yes

Major Solvent?

Stream B: 
Halogenated WasteDCM / Chloroform

Stream C: 
Non-Halogenated 

Organic Waste

Methanol / Acetone
If Amine > 5%

Click to download full resolution via product page

Figure 1:Decision logic for selecting the correct waste stream. Note that even in mixtures,

significant amine concentrations usually dictate a "Corrosive" subsidiary label.

Step-by-Step Disposal Procedure
Phase 1: Preparation & PPE
Objective: Prevent exposure and static discharge.[4][5]

Ventilation: Perform all transfers inside a functioning chemical fume hood.

PPE:

Eyes: Chemical splash goggles (Face shield recommended for volumes > 1L).

Hands: Nitrile gloves (Double gloving recommended; 3-methoxypropylamine permeates

standard nitrile in <15 mins, so change immediately upon splash).

Body: Flame-resistant lab coat and closed-toe shoes.

Phase 2: Container Selection & Transfer
Objective: Containment integrity.

Select Container: Use a High-Density Polyethylene (HDPE) waste container.
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Why? Glass is chemically resistant but prone to breakage. Metal is reactive. HDPE offers

the best balance of chemical resistance and impact durability.

Grounding: If transferring more than 4 liters, attach a ground wire to the source and receiving

containers to prevent static ignition.

Transfer: Pour slowly using a funnel to avoid splashing. Leave at least 10% headspace

(ullage) for vapor expansion.

Phase 3: Labeling & Storage
Objective: Regulatory compliance (RCRA).

Label Details:

Chemical Name: Write out "Ethyl(3-methoxypropyl)amine" fully. Do not use

abbreviations like "EMPA."

Hazards: Check boxes for Flammable and Corrosive.[5]

Composition: If a mixture, list all constituents and their approximate percentages.

Storage:

Store in a Flammable Storage Cabinet.

Segregation: Store in secondary containment (polyethylene tray) separate from Acids and

Oxidizers.

Phase 4: Final Disposal (EHS/Contractor)
Objective: Destruction.

Method: The standard industry method for organic amines is High-Temperature Incineration.

Waste Codes: Ensure the manifest includes D001 (Ignitable) and D002 (Corrosive).

Emergency Contingency: Spill Cleanup
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In the event of a spill, rapid action is required to prevent vapor buildup.

Spill Detected

Assess Volume

< 100 mL 
(In Hood)

> 100 mL 
(Or Outside Hood)

Apply Absorbent 
(Vermiculite/Sand)

Wear PPE

Evacuate Lab 
Call EHS

Collect in 
Sealed Bag/Jar

Label as 
Hazardous Waste

Click to download full resolution via product page

Figure 2:Spill response workflow. Note that "Absorbent" pads must be compatible with

corrosives.

Cleanup Protocol:

Isolate: Close lab doors and post warning signs.

Absorb: Use an inert absorbent (vermiculite, dry sand, or commercial amine-neutralizing

pads). Do not use paper towels (fire risk).
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Decontaminate: Wipe the area with a mild soap and water solution after bulk removal. Verify

pH is neutral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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